Trisodium phosphate decahydrate synthesis and purification methods
Trisodium phosphate decahydrate synthesis and purification methods
An In-depth Technical Guide to the Synthesis and Purification of Trisodium (B8492382) Phosphate (B84403) Decahydrate
Trisodium phosphate (TSP), an inorganic compound with the chemical formula Na₃PO₄, is a versatile substance with numerous applications.[1] It is commonly found as a white, granular or crystalline solid and is highly soluble in water, creating a strongly alkaline solution.[1][2] While it exists in anhydrous form, it is most frequently utilized as its dodecahydrate, Na₃PO₄·12H₂O.[1][3] The synthesis and purification methods are critical for producing TSP of a grade and purity suitable for its diverse applications, which range from industrial cleaning and water treatment to its use as a food additive and in pharmaceutical formulations.[1][2]
Core Synthesis Methodologies
The industrial production of trisodium phosphate is primarily accomplished through the neutralization of phosphoric acid with a sodium-based alkali.[1] A common and economical approach is a two-step neutralization process.[1]
1. Two-Step Neutralization Process:
This widely used method involves an initial reaction with sodium carbonate (soda ash), followed by a final neutralization with sodium hydroxide (B78521) (caustic soda).[1][2]
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Step 1: Formation of Disodium (B8443419) Hydrogen Phosphate (Na₂HPO₄) Phosphoric acid is first reacted with sodium carbonate. The basicity of sodium carbonate is sufficient to neutralize the acid to the disodium hydrogen phosphate stage. This reaction is characterized by the evolution of carbon dioxide gas.[1] Reaction: H₃PO₄ + Na₂CO₃ → Na₂HPO₄ + H₂O + CO₂[1][4]
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Step 2: Conversion to Trisodium Phosphate (Na₃PO₄) The resulting disodium hydrogen phosphate is then treated with sodium hydroxide to complete the neutralization and form trisodium phosphate.[1][5] Reaction: Na₂HPO₄ + NaOH → Na₃PO₄ + H₂O[3][4]
2. Hot Phosphoric Acid Method:
This method involves the direct neutralization of hot phosphoric acid with sodium hydroxide.[1][4] The resulting solution is then cooled, crystallized, centrifuged, and dried to yield the final product.[4]
Reaction: H₃PO₄ + 3NaOH → Na₃PO₄ + 3H₂O[4]
3. Extraction Phosphoric Acid Method:
This industrial process begins with the neutralization of extraction-grade phosphoric acid with sodium carbonate at 90-100 °C.[1][4] This initial step converts 50-70% of the acid and precipitates impurities like sodium fluorosilicate, which are subsequently filtered off.[1][4] The filtrate is further neutralized with sodium carbonate to a pH of 8.4-8.6, followed by the addition of sodium hydroxide to generate trisodium phosphate.[1][4]
Purification Techniques
Following synthesis, purification is crucial to obtain a high-purity, stable product. Crystallization is the primary method for purifying TSP and producing its hydrated forms.[1]
1. Standard Crystallization:
The hot, concentrated trisodium phosphate solution is first filtered to remove any insoluble matter.[1] The solution is then concentrated, typically by boiling, to a relative density of 1.24-1.26 and subsequently cooled to a temperature range of 25-70 °C to induce crystallization.[1][4] The resulting crystals of trisodium phosphate dodecahydrate are separated from the mother liquor by centrifugation.[1] The mother liquor can be recycled in subsequent batches.[1]
2. Advanced Purification for High-Purity Grades:
For applications demanding higher purity, such as food or pharmaceuticals, more advanced techniques are employed. One patented method involves:
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Dissolving industrial-grade TSP in high-purity water.[1]
-
Adding an organic amine-modified starch chelating agent and an arsenic-removing agent.[1]
-
Stirring the mixture for 4-6 hours at room temperature.[1]
-
Filtering to remove the agents and impurities.[1]
-
Performing reduced-pressure distillation on the filtrate at 40-60 °C.[1]
-
Cooling to 0-10 °C for crystallization, followed by filtration and vacuum drying.[1] This process can yield a product with a purity exceeding 99.0 wt%.[1]
3. Melt Crystallization:
A novel approach involves melt crystallization, where a TSP solution is brought into contact with a surface maintained at a temperature below the solution's melting point.[1][6] This causes the formation of various crystalline hydrates.[6]
Data Presentation
Table 1: Key Parameters in Trisodium Phosphate Decahydrate Synthesis
| Parameter | Two-Step Neutralization | Extraction Phosphoric Acid Method |
| Initial Neutralization Temperature | Not specified, controlled to manage CO₂ evolution[1] | 90-100 °C[1][4] |
| Initial Neutralizing Agent | Sodium Carbonate (Na₂CO₃)[1] | Sodium Carbonate (Na₂CO₃)[1][4] |
| Final Neutralizing Agent | Sodium Hydroxide (NaOH)[1] | Sodium Hydroxide (NaOH)[1][4] |
| Intermediate pH | Not applicable | 8.4-8.6[1][4] |
Table 2: Purification Parameters for Trisodium Phosphate Decahydrate
| Parameter | Standard Crystallization | Advanced Purification |
| Solution Concentration (Relative Density) | 1.24-1.26[1][4] | Not specified |
| Crystallization Temperature | 25-70 °C[1][4] or 25-30 °C[1] | 0-10 °C[1] |
| Separation Method | Centrifugation or Vacuum Filtration[1] | Filtration and Vacuum Drying[1] |
| Achievable Purity | Technical Grade | > 99.0 wt%[1] |
Experimental Protocols
Protocol 1: Two-Step Synthesis and Purification of Trisodium Phosphate Dodecahydrate
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Disodium Phosphate Synthesis: Prepare an aqueous solution of sodium carbonate. Slowly add a stoichiometric amount of phosphoric acid while stirring continuously. Control the rate of addition to prevent excessive foaming due to the release of CO₂.[1]
-
Trisodium Phosphate Conversion: To the disodium phosphate solution from the previous step, add a stoichiometric amount of a concentrated sodium hydroxide solution. Heat the mixture to ensure the reaction proceeds to completion.[1]
-
Purification and Crystallization: Filter the hot solution to remove any insoluble impurities.[1] Concentrate the filtrate by boiling until the solution reaches a relative density of approximately 1.25.[1]
-
Crystal Formation: Allow the concentrated solution to cool slowly and undisturbed to a temperature between 25-30 °C. Crystals of trisodium phosphate dodecahydrate will form.[1]
-
Isolation and Drying: Separate the crystals from the mother liquor using vacuum filtration or a centrifuge.[1] Wash the crystals with a small amount of cold distilled water to remove any residual mother liquor.[1] Dry the crystals at a low temperature to avoid the loss of hydration water.[1]
Protocol 2: Purity Analysis via Acid-Base Titration
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Sample Preparation: Accurately weigh a sample of trisodium phosphate and dissolve it in deionized water.[7]
-
Titration: Titrate the solution with a standardized solution of hydrochloric acid (HCl) while monitoring the pH.
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Endpoint Determination: Record the volume of titrant required to reach the second inflection point, which occurs at approximately pH 4. This corresponds to the conversion of HPO₄²⁻ to H₂PO₄⁻.[1]
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Calculation: The purity of the trisodium phosphate can be calculated based on the volume of titrant consumed between the first and second endpoints. Each mole of HCl in this range corresponds to one mole of Na₃PO₄.[1]
Visualizations
Caption: Overall workflow for the synthesis and purification of trisodium phosphate decahydrate.
Caption: Two-step chemical reaction pathway for TSP synthesis.
Caption: Experimental workflow for TSP purity analysis via acid-base titration.
References
- 1. benchchem.com [benchchem.com]
- 2. TRISODIUM PHOSPHATE - Ataman Kimya [atamanchemicals.com]
- 3. TRISODIUM PHOSPHATE - Ataman Kimya [atamanchemicals.com]
- 4. Production method of industrial trisodium phosphate [jzjkyhg.com]
- 5. Trisodium phosphate - Wikipedia [en.wikipedia.org]
- 6. WO1997015527A1 - Method for producing crystalline trisodium phosphate hydrates - Google Patents [patents.google.com]
- 7. fao.org [fao.org]
